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Compound of Interest

Compound Name: 3-Phenoxybenzoyl cyanide

Cat. No.: B042598 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Phenoxybenzoyl Cyanide

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Phenoxybenzoyl cyanide is a key intermediate in the synthesis of various commercial

products, most notably synthetic pyrethroid insecticides.[1] Its chemical structure, featuring a

benzoyl group with a phenoxy substituent and a cyanide functional group, makes it a versatile

building block in organic synthesis.[1] However, the presence of the cyanide moiety

necessitates stringent safety protocols and a thorough understanding of its toxicological profile.

This guide provides a comprehensive overview of the safety data, handling precautions, and

emergency procedures for 3-Phenoxybenzoyl cyanide, intended for use by professionals in

research and development.

Hazard Identification and Classification
3-Phenoxybenzoyl cyanide is a highly hazardous substance with the potential for severe

health effects. The primary hazards are associated with its acute toxicity upon inhalation,

ingestion, and dermal contact.

GHS Classification:
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled.[2]

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[2]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[2]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[3]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[3]

Specific target organ toxicity —

single exposure (Respiratory

system)

Category 3
H335: May cause respiratory

irritation.[4]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1

H400: Very toxic to aquatic life.

[5]

Physical and Chemical Properties
Comprehensive experimental data for the physical and chemical properties of 3-
Phenoxybenzoyl cyanide are not readily available in the provided search results. The

following table includes data for 3-Phenoxybenzoyl cyanide where available, and for closely

related compounds to provide an indication of its expected properties.
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Property Value Source Compound

Molecular Formula C₁₄H₉NO₂
3-Phenoxybenzoyl Cyanide[6]

[7][8][9][10]

Molecular Weight 223.23 g/mol
3-Phenoxybenzoyl Cyanide[1]

[7][8][9][10]

CAS Number 61775-25-5
3-Phenoxybenzoyl Cyanide[1]

[6][7][8][9][10]

Appearance
Orange viscous liquid (for a

70% solution in ether)

3-Phenoxybenzaldehyde

cyanohydrin[11]

Boiling Point 399.8 °C at 760 mmHg
3-Phenoxybenzaldehyde

cyanohydrin[12]

Flash Point
4 °C (for a 70% solution in

ether)

3-Phenoxybenzaldehyde

cyanohydrin[11]

Density 1.010 g/cm³ Benzyl cyanide[2]

Vapor Pressure 1.3 hPa @ 60 °C Benzyl cyanide[2]

Water Solubility Insoluble Benzyl cyanide[2]

Storage Temperature Room Temperature / 4°C 3-Phenoxybenzoyl Cyanide[8]

Toxicological Data
Detailed toxicological studies specifically for 3-Phenoxybenzoyl cyanide are not available in

the provided search results. The data below for Benzyl cyanide, a related nitrile, is presented to

illustrate the potential high toxicity.

Test Species Route Value

LD50 Rat Oral 270 mg/kg[2]

LD50 Rabbit Dermal 270 mg/kg[2]

LC50 Rat Inhalation 430 mg/m³ (2 h)[2]
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Mechanism of Toxicity: The toxicity of cyanide compounds is primarily due to the inhibition of

mitochondrial cytochrome c oxidase, a key enzyme in cellular respiration.[13] This inhibition

halts oxidative phosphorylation and ATP production, leading to cellular hypoxia and, in severe

cases, rapid death.[13]

Below is a diagram illustrating the general mechanism of cyanide toxicity.

Caption: General mechanism of cyanide toxicity via inhibition of Cytochrome c Oxidase.

Experimental Protocols
Detailed experimental protocols for toxicological or safety studies on 3-Phenoxybenzoyl
cyanide are not publicly available. However, standardized OECD (Organisation for Economic

Co-operation and Development) guidelines are typically followed for such assessments. Below

are brief overviews of relevant protocols.

Protocol 1: Acute Oral Toxicity (Based on OECD Guideline 423)

Objective: To determine the acute oral toxicity (LD50) of the substance.

Animal Model: Typically rats or mice, of a single sex.

Procedure:

Animals are fasted prior to dosing.

The substance is administered in a single dose by gavage.

A stepwise procedure is used with a small number of animals per step. The outcome of

each step determines the dose for the next step.

Animals are observed for signs of toxicity and mortality for up to 14 days.

The LD50 is calculated based on the mortality data.

Protocol 2: Acute Dermal Toxicity (Based on OECD Guideline 402)

Objective: To determine the acute dermal toxicity (LD50) of the substance.
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Animal Model: Typically rats, rabbits, or guinea pigs.

Procedure:

A designated area of the animal's skin is shaved.

The substance is applied uniformly to the shaved area and held in contact with the skin

with a porous gauze dressing for 24 hours.

Animals are observed for signs of toxicity and mortality for up to 14 days.

The LD50 is calculated based on the mortality data.

Protocol 3: Skin Corrosion/Irritation (Based on OECD Guideline 404)

Objective: To determine the potential of the substance to cause skin corrosion or irritation.

Animal Model: Typically albino rabbits.

Procedure:

A small amount of the substance is applied to a small area of shaved skin.

The treated area is observed for erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

The severity of the reactions is scored, and the substance is classified accordingly.

Handling and Storage Precautions
Due to its high toxicity, 3-Phenoxybenzoyl cyanide must be handled with extreme care in a

controlled laboratory environment.

Engineering Controls:

All work with 3-Phenoxybenzoyl cyanide must be conducted in a certified chemical fume

hood to prevent inhalation of vapors or aerosols.[2][14]

A safety shower and eyewash station must be readily accessible.[3]
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Personal Protective Equipment (PPE):

Gloves: Double gloving with nitrile rubber gloves is recommended.[14] For prolonged contact

or spill cleanup, heavier, chemical-resistant gloves (e.g., neoprene or butyl rubber) should be

used.[15][16]

Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against

splashes.[14]

Skin and Body Protection: A lab coat must be worn.[16] For tasks with a higher risk of

splashing, a chemical-resistant apron is also recommended.[17]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Store away from incompatible materials, particularly acids and strong oxidizing agents, to

prevent the release of highly toxic hydrogen cyanide gas.[2][17]

The storage area should be secure and accessible only to authorized personnel.[4]

The following diagram outlines a safe handling workflow for 3-Phenoxybenzoyl cyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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